Cas no 2227730-75-6 (rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol
• CAS No: 2227730-75-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5569112
• PubChem ID: 165592972
• Update Time: 2025-06-12

rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-[(cyclopent-1-en-1-yl)methyl]oxolan-3-ol
• 2227730-75-6
• EN300-1637012
• rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol

• Inchi： 1S/C10H16O2/c11-10-7-12-6-9(10)5-8-3-1-2-4-8/h3,9-11H,1-2,4-7H2/t9-,10-/m1/s1
• InChI Key： VYGQISVURRCUBU-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@@H](C1)CC1=CCCC1)O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol

Research Briefing on rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol (CAS: 2227730-75-6): Recent Advances and Applications

The compound rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol (CAS: 2227730-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its cyclopentenyl and oxolane functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, shedding light on its mechanism of action and potential clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol, emphasizing its role as a key intermediate in the production of prostaglandin analogs. The researchers employed a catalytic enantioselective approach to achieve high stereochemical purity, which is critical for its biological efficacy. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol was investigated for its anti-inflammatory properties. Researchers demonstrated its ability to modulate the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in vitro and in vivo. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a lead compound for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's unique structural features have made it a subject of interest in the field of drug delivery. A 2024 study in Molecular Pharmaceutics reported its use as a scaffold for designing prodrugs with enhanced bioavailability. The researchers successfully conjugated rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol with various therapeutic agents, improving their pharmacokinetic profiles and target specificity.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes and scaling up production for clinical trials. Future research directions include exploring its interactions with other biological targets and evaluating its safety profile in preclinical models. The ongoing studies underscore the importance of rac-(3R,4S)-4-(cyclopent-1-en-1-yl)methyloxolan-3-ol as a versatile tool in medicinal chemistry and its potential to address unmet medical needs.